Cas no 88268-22-8 (Pyrimidine, 4,6-dimethyl-2-[4-(phenylmethyl)-1-piperazinyl]-)

Pyrimidine, 4,6-dimethyl-2-[4-(phenylmethyl)-1-piperazinyl]- structure
88268-22-8 structure
Product Name:Pyrimidine, 4,6-dimethyl-2-[4-(phenylmethyl)-1-piperazinyl]-
CAS No:88268-22-8
MF:C17H22N4
MW:282.383383274078
CID:639233
PubChem ID:12962120
Update Time:2025-04-19

Pyrimidine, 4,6-dimethyl-2-[4-(phenylmethyl)-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 4,6-dimethyl-2-[4-(phenylmethyl)-1-piperazinyl]-
    • 2-(4-benzylpiperazin-1-yl)-4,6-dimethylpyrimidine
    • AKOS002305381
    • 88268-22-8
    • DTXSID80514079
    • Inchi: 1S/C17H22N4/c1-14-12-15(2)19-17(18-14)21-10-8-20(9-11-21)13-16-6-4-3-5-7-16/h3-7,12H,8-11,13H2,1-2H3
    • InChI Key: XTNCQSPTBMHKAH-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC=CC=2)CCN(C2N=C(C)C=C(C)N=2)CC1

Computed Properties

  • Exact Mass: 282.18444672g/mol
  • Monoisotopic Mass: 282.18444672g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 32.3Ų
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